Cas no 1806630-06-7 (2,4-Dichloro-1H-benzimidazole-5-acetic acid)
2,4-Dichloro-1H-benzimidazole-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-1H-benzimidazole-5-acetic acid
-
- Inchi: 1S/C9H6Cl2N2O2/c10-7-4(3-6(14)15)1-2-5-8(7)13-9(11)12-5/h1-2H,3H2,(H,12,13)(H,14,15)
- InChI Key: NNWGNWBHSSPBFK-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=CC=1CC(=O)O)NC(=N2)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- XLogP3: 2.5
- Topological Polar Surface Area: 66
2,4-Dichloro-1H-benzimidazole-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061006315-250mg |
2,4-Dichloro-1H-benzimidazole-5-acetic acid |
1806630-06-7 | 98% | 250mg |
$5,546.58 | 2022-03-31 | |
| Alichem | A061006315-500mg |
2,4-Dichloro-1H-benzimidazole-5-acetic acid |
1806630-06-7 | 98% | 500mg |
$8,141.63 | 2022-03-31 | |
| Alichem | A061006315-1g |
2,4-Dichloro-1H-benzimidazole-5-acetic acid |
1806630-06-7 | 98% | 1g |
$12,344.24 | 2022-03-31 |
2,4-Dichloro-1H-benzimidazole-5-acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2,4-Dichloro-1H-benzimidazole-5-acetic acid
Introduction to 2,4-Dichloro-1H-benzimidazole-5-acetic acid (CAS No. 1806630-06-7)
2,4-Dichloro-1H-benzimidazole-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806630-06-7, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of 2,4-Dichloro-1H-benzimidazole-5-acetic acid, particularly the presence of chloro substituents and an acetic acid moiety, contribute to its unique chemical properties and potential therapeutic utilities.
The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a wide range of biological functions including antiviral, antibacterial, anticancer, and anti-inflammatory activities. The introduction of chlorine atoms at the 2 and 4 positions enhances the electrophilicity of the benzimidazole ring, making it more reactive in various chemical transformations. Additionally, the acetic acid group at the 5-position introduces a polar functional group that can participate in hydrogen bonding interactions, further influencing its biological activity.
In recent years, 2,4-Dichloro-1H-benzimidazole-5-acetic acid has garnered attention due to its role as a key intermediate in the synthesis of biologically active compounds. Researchers have explored its potential in developing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets. The chloro substituents facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups and the creation of structurally complex molecules.
One of the most compelling aspects of 2,4-Dichloro-1H-benzimidazole-5-acetic acid is its application in anticancer research. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural modifications enabled by this compound have led to the development of several lead compounds that are currently undergoing preclinical evaluation. The acetic acid moiety not only aids in solubility but also provides a site for further derivatization to optimize pharmacokinetic properties.
The synthesis of 2,4-Dichloro-1H-benzimidazole-5-acetic acid involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available precursors such as o-dichlorobenzene and guanidine hydrochloride, the compound can be synthesized through cyclization and subsequent functional group transformations. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic modifications, have further refined the production process, improving yield and purity.
The pharmacological profile of 2,4-Dichloro-1H-benzimidazole-5-acetic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives derived from this scaffold exhibit significant activity against several cancer cell lines. Mechanistic studies have revealed that these compounds interfere with critical signaling pathways involved in cell proliferation and survival. Moreover, their ability to induce apoptosis without causing significant toxicity to normal cells makes them attractive candidates for further development.
In addition to its anticancer potential, 2,4-Dichloro-1H-benzimidazole-5-acetic acid has been explored for its antimicrobial properties. Research indicates that certain derivatives exhibit potent activity against Gram-positive bacteria and fungi. The chloro substituents enhance the compound's ability to disrupt microbial cell membranes and inhibit essential metabolic processes. This makes it a valuable candidate for developing novel antibiotics to combat drug-resistant pathogens.
The growing interest in green chemistry has also influenced the synthesis of 2,4-Dichloro-1H-benzimidazole-5-acetic acid. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes and solvent-free reactions are being optimized to enhance efficiency while maintaining high yields. These advancements align with global initiatives to promote environmentally friendly chemical practices.
The future prospects for 2,4-Dichloro-1H-benzimidazole-5-acetic acid are promising, with ongoing research focusing on expanding its applications in drug discovery. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with improved pharmacological properties. Computational modeling and high-throughput screening techniques will play a crucial role in identifying promising lead compounds derived from this scaffold.
In conclusion, 2,4-Dichloro-1H-benzimidazole-5-acetic acid (CAS No. 1806630-06-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing biologically active molecules. From anticancer agents to antimicrobial drugs, this compound continues to inspire innovative research aimed at addressing critical unmet medical needs.
1806630-06-7 (2,4-Dichloro-1H-benzimidazole-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)